Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate
• InChI: InChI=1S/C16H21BrFNO3/c1-16(2,3)22-15(20)19-6-4-13(5-7-19)21-14-9-11(17)8-12(18)10-14/h8-10,13H,4-7H2,1-3H3
• InChI Key: YAYMFXUDSWLTDI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OC2=CC(=CC(=C2)Br)F
• Molecular Formula: C16H21BrFNO3
• Molecular Weight: 374.24 g/mol

Description

Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate (TBFPC) is a synthetic organic compound composed of a tert-butyl group, a piperidine ring, and a carboxylate group. It is a colorless solid that is insoluble in water and is used in a variety of scientific research applications. TBFPC is a useful compound because of its unique structure and properties. It is a versatile compound that can be used in a variety of laboratory experiments and has the potential to be used in a variety of scientific research applications.

Scientific Research Applications

Potential Precursor for Biologically Active Natural Products

. This suggests that Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate could potentially serve as a starting material for the synthesis of complex molecules with biological activity.

Potential Intermediate in Pharmaceutical Synthesis

. This implies that our compound of interest might also be used as an intermediate in the synthesis of pharmaceuticals.

Potential PDE4 Inhibitor Synthesis

. Although not directly mentioned, it’s possible that Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate could be involved in similar synthetic routes for producing PDE4 inhibitors.

Potential Synthesis of Pyrazole Derivatives

. Our compound could potentially be used in the synthesis of such derivatives.

Potential Chemical Research and Development

.

Potential Material Science

.

Synthesis routes and methods

Procedure details

To a mixture of triphenylphosphine (1.75 g, 6.66 mmol) and 3-bromo-5-fluorophenol (795 mg, 4.16 mmol) and tert-butyl 4-hydroxypiperidine-1-carboxylate (922 mg, 4.58 mmol) in THF (20. mL) was added di-tert-butyl azodicarboxylate (1.53 g, 6.66 mmol) (DBAD) at 0° C. The reaction was stirred overnight at room temperature. The solvent was removed and the residue was dissolved in methanol and purified by preparative-LCMS (C18 column eluting with a gradient of ACN/H2O containing 0.15% NH4OH) to give the desired product (1.09 g, 70%). LCMS (M+Na)+: 396.0, 398.0.